Cas no 1807092-32-5 (Methyl 5-cyano-2-nitro-3-(trifluoromethoxy)benzoate)

• Product Name: Methyl 5-cyano-2-nitro-3-(trifluoromethoxy)benzoate
• CAS No: 1807092-32-5
• MF: C₁₀H₅F₃N₂O₅
• MW: 290.152312994003
• CID: 4951485
• Update Time: 2025-05-19

Methyl 5-cyano-2-nitro-3-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-2-nitro-3-(trifluoromethoxy)benzoate

• Inchi： 1S/C10H5F3N2O5/c1-19-9(16)6-2-5(4-14)3-7(8(6)15(17)18)20-10(11,12)13/h2-3H,1H3
• InChI Key： SUVYGTCZXUNXLA-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(C#N)=CC(C(=O)OC)=C1[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 438
• XLogP3: 2.5
• Topological Polar Surface Area: 105

Additional information on Methyl 5-cyano-2-nitro-3-(trifluoromethoxy)benzoate

Comprehensive Overview of Methyl 5-cyano-2-nitro-3-(trifluoromethoxy)benzoate (CAS No. 1807092-32-5)

Methyl 5-cyano-2-nitro-3-(trifluoromethoxy)benzoate (CAS No. 1807092-32-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a benzoate ester core with cyano, nitro, and trifluoromethoxy functional groups, making it a versatile intermediate for synthesizing bioactive molecules. Its CAS number 1807092-32-5 is frequently searched in chemical databases, reflecting its growing relevance in industrial and academic applications.

One of the key reasons for the interest in Methyl 5-cyano-2-nitro-3-(trifluoromethoxy)benzoate is its potential role in drug discovery. Researchers are exploring its utility as a building block for small-molecule inhibitors and protease-targeting compounds, particularly in the context of cancer therapeutics and anti-inflammatory agents. The nitro and cyano groups contribute to its electron-withdrawing properties, which can enhance binding affinity in drug-receptor interactions. Meanwhile, the trifluoromethoxy moiety is known for improving metabolic stability, a hot topic in modern medicinal chemistry.

In agrochemical applications, Methyl 5-cyano-2-nitro-3-(trifluoromethoxy)benzoate is studied for its potential as a precursor to herbicides and pesticides. The trifluoromethoxy group is particularly valued in this sector due to its ability to increase lipophilicity, thereby improving the compound's penetration into plant tissues. This aligns with current trends in sustainable agriculture, where researchers seek eco-friendly chemical solutions with higher efficacy and lower environmental impact.

The synthesis of Methyl 5-cyano-2-nitro-3-(trifluoromethoxy)benzoate typically involves multi-step reactions, including nitration, esterification, and cyanation. These processes are optimized for yield and purity, as the compound's applications demand high-quality standards. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize the compound, ensuring compliance with regulatory requirements.

From an SEO perspective, searches for CAS 1807092-32-5 often include related terms like "synthesis method", "supplier", and "applications in drug discovery". These queries reflect the compound's dual appeal to both commercial buyers and research scientists. Additionally, discussions around green chemistry and fluorinated compounds frequently mention this molecule, highlighting its alignment with industry trends.

In conclusion, Methyl 5-cyano-2-nitro-3-(trifluoromethoxy)benzoate (CAS No. 1807092-32-5) represents a compelling case study in the intersection of chemistry and innovation. Its structural complexity and functional diversity make it a valuable asset in both pharmaceutical and agrochemical research. As the demand for high-performance intermediates grows, this compound is poised to remain a focal point in scientific and industrial discourse.